Methyl 4-(2,2-difluoroethoxy)-3-methylbenzoate

• Molecular Formula: C11H12F2O3
• Molecular Weight: 230.21 g/mol
• IUPAC Name: methyl 4-(2,2-difluoroethoxy)-3-methylbenzoate
• InChI: InChI=1S/C11H12F2O3/c1-7-5-8(11(14)15-2)3-4-9(7)16-6-10(12)13/h3-5,10H,6H2,1-2H3
• InChI Key: VPWNLHPHPKQSRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)OC)OCC(F)F

Description

Methyl 4-(2,2-difluoroethoxy)-3-methylbenzoate is a useful research compound. Its molecular formula is C11H12F2O3 and its molecular weight is 230.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of methyl 4-hydroxy-3-methylbenzoate (1.5 g, 9.0 mmol), 2,2-difluoroethanol (0.90 g, 10.8 mmol), triphenylphosphine (3.6 g, 13.5 mmol) in THF (40 mL) is added dropwise diethyl azodicarboxylate (4.9 mL, 10.8 mmol, 40% solution in toluene) at 0° C. The mixture is stirred at room temperature for 30 minutes, and then at 60° C. for 2 hours. After cooled to room temperature, the mixture is concentrated under reduced pressure. The residue is purified by column chromatography on silica gel eluting with n-hexane/ethyl acetate (18:1) to give 1.9 g (90% yield) of the title compound as a white solid.